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Compound of Interest
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Cat. No.: B1196257

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Isopropylmalic acid, a key intermediate in the biosynthesis of the essential amino acid
leucine, is a dicarboxylic acid of significant interest in metabolic research and as a potential
target for antimicrobial drug development.[1] Its presence and concentration can serve as a
biomarker for certain metabolic conditions. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and biological role of 2-
isopropylmalic acid, supplemented with detailed experimental protocols for its synthesis and
analysis.

Chemical Structure and Identification

2-Isopropylmalic acid is structurally a derivative of malic acid, with an isopropyl group
substituting one of the hydrogens at the C2 position.[1]
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Identifier Value

IUPAC Name 2-hydroxy-2-(propan-2-yl)butanedioic acid

SMILES CC(C)C(0)(CC(=0)O)C(=0)O

nchi INChl=1S/C7H1205/c1-4(2)7(12,6(10)11)3-
5(8)9/h4,12H,3H2,1-2H3,(H,8,9)(H,10,11)

InChl Key BITYXLXUCSKTJS-UHFFFAOYSA-N

Molecular Formula C7H1205

Molecular Weight 176.17 g/mol

CAS Number 3237-44-3

Physicochemical Properties

A summary of the key physicochemical properties of 2-isopropylmalic acid is presented
below. It is important to note that some of these values are predicted due to limited availability
of experimental data.

Property Value Source
Melting Point 144-146 °C [2]
Boiling Point Not Available (Decomposes)

Water Solubility 200 mg/mL (1135.27 mM) [3]

pKa (Strongest Acidic) ~3.63 (Predicted)

LogP -0.29 (Predicted)

Appearance Solid

Biological Role: Leucine Biosynthesis

2-Isopropylmalic acid is a crucial intermediate in the leucine biosynthesis pathway, which is
essential for most bacteria, archaea, fungi, and plants.[4] This pathway is absent in animals,
making its enzymes potential targets for antimicrobial agents.
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The biosynthesis of leucine from a-ketoisovalerate involves a series of enzymatic reactions. 2-
Isopropylmalic acid is formed in the first committed step and is subsequently converted to 3-
isopropylmalic acid.

Leucine Biosynthesis Pathway

Isopropylmalate 3-Isopropylmalate Branched-Chain Amino

5 ic Acid Isomerase (leuC/leuD) ic Acid Dehydrogenase (leuB) Acid Aminotransferase

Click to download full resolution via product page
Leucine biosynthesis pathway highlighting 2-isopropylmalic acid.

Experimental Protocols
Chemical Synthesis of 2-Isopropylmalic Acid

A detailed protocol for the chemical synthesis of a-isopropylmalate (2-isopropylmalic acid)
can be found in the publication by Schloss et al. (1988) in Methods in Enzymology.[3][5] While
the full text is not publicly available, the citation provides a starting point for obtaining the
detailed methodology. The synthesis generally involves the reaction of a suitable precursor with
an isopropyl-containing reagent.

Purification of 2-Isopropylmalic Acid

Purification of 2-isopropylmalic acid can be achieved using chromatographic techniques.
Anion exchange chromatography followed by preparative high-performance liquid
chromatography (HPLC) with an octadecylsilane (ODS) column has been shown to be effective
for separating it from complex mixtures like yeast growth medium.[6]
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General workflow for the purification of 2-isopropylmalic acid.

Enzymatic Assay of 2-Isopropylmalate Synthase (EC
2.3.3.13)

The activity of 2-isopropylmalate synthase, the enzyme that produces 2-isopropylmalic acid,
can be determined by measuring the rate of Coenzyme A (CoA) release using 5,5'-dithiobis(2-
nitrobenzoic acid) (DTNB).[7][8] The reaction of the free thiol group of CoA with DTNB
produces a yellow-colored product that can be quantified spectrophotometrically at 412 nm.

Materials:
o Tris-HCI buffer (e.g., 50 mM, pH 8.5)
e KClI (e.g., 20 mM)

e Acetyl-CoA (e.g., 0.2 mM)
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a-Ketoisovaleric acid (e.g., 0.5 mM)

DTNB solution (e.g., 1 mM in a suitable buffer)

Purified 2-isopropylmalate synthase

Absolute ethanol

Spectrophotometer capable of reading at 412 nm

Procedure:

Prepare a reaction mixture containing Tris-HCI buffer, KCI, acetyl-CoA, and a-ketoisovaleric
acid.

Pre-incubate the reaction mixture at the desired temperature (e.g., 37°C) for a few minutes
to allow the temperature to equilibrate.

Initiate the reaction by adding the purified enzyme to the reaction mixture.

Incubate the reaction for a defined period (e.g., 5 minutes) at the chosen temperature.

Stop the reaction by adding absolute ethanol.

Add the DTNB solution to the stopped reaction mixture.

Measure the absorbance of the solution at 412 nm.

Calculate the amount of CoA produced based on the molar extinction coefficient of the
DTNB-CoA adduct.

Enzymatic Assay of 3-Isopropylmalate Dehydrogenase
(EC 1.1.1.85)

The activity of 3-isopropylmalate dehydrogenase, the enzyme that consumes 3-isopropylmalic

acid, can be assayed by monitoring the reduction of NAD+ to NADH, which results in an

increase in absorbance at 340 nm.
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Materials:

Tris-HCI buffer (e.g., 0.1 M, pH 7.5)

e MgCI2 (e.g., 1 mM)

o KCI (e.g., 100 mM)

 NAD+ (e.g., 5 mM)

o 3-Isopropylmalic acid (substrate, varied concentrations)

o Purified 3-isopropylmalate dehydrogenase

e Spectrophotometer capable of reading at 340 nm

Procedure:

e Prepare a reaction mixture containing Tris-HCI buffer, MgCI2, KCI, and NAD+.
e Add a specific amount of the purified enzyme to the reaction mixture.
« Initiate the reaction by adding 3-isopropylmalic acid.

» Immediately monitor the increase in absorbance at 340 nm over time.

e The initial linear rate of the reaction is used to determine the enzyme activity. The amount of
NADH produced can be calculated using its molar extinction coefficient.

Conclusion

2-Isopropylmalic acid is a metabolite of fundamental importance in the biosynthesis of leucine
in a wide range of organisms. Its unique chemical structure and properties, coupled with its
central role in a pathway absent in higher animals, make it a subject of ongoing research,
particularly in the quest for novel antimicrobial therapies. The experimental protocols outlined in
this guide provide a foundation for researchers to synthesize, purify, and study the enzymatic
reactions involving this key molecule. Further research into the experimental determination of
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all its physicochemical properties will provide a more complete understanding of this important
dicarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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